Cas no 51552-53-5 (21-methyl-5,10,15,20-tetraphenylporphyrin)

21-methyl-5,10,15,20-tetraphenylporphyrin structure
51552-53-5 structure
Product Name:21-methyl-5,10,15,20-tetraphenylporphyrin
CAS No:51552-53-5
MF:C45H32N4
MW:628.762390136719
CID:1573105
Update Time:2024-08-24

21-methyl-5,10,15,20-tetraphenylporphyrin Chemical and Physical Properties

Names and Identifiers

    • 21-methyl-5,10,15,20-tetraphenylporphyrin
    • 21H,23H-porphine, 21-methyl-5,10,15,20-tetraphenyl-
    • N-Methyltetraphenylporphyrin
    • Inchi: 1S/C45H32N4/c1-49-40-28-29-41(49)45(33-20-12-5-13-21-33)39-27-25-37(48-39)43(31-16-8-3-9-17-31)35-23-22-34(46-35)42(30-14-6-2-7-15-30)36-24-26-38(47-36)44(40)32-18-10-4-11-19-32/h2-29,46H,1H3/b42-34-,42-36-,43-35-,43-37-,44-38-,44-40-,45-39-,45-41-
    • InChI Key: REOVXJGGACYFFT-BQLHLCMASA-N
    • SMILES: C1(C2=CC=CC=C2)=C2N=C(C(C3=CC=CC=C3)=C3NC(=C(C4=CC=CC=C4)C4=NC(=C(C5=CC=CC=C5)C5N(C)C1=CC=5)C=C4)C=C3)C=C2 |c:18,t:7,21,32|

Computed Properties

  • Exact Mass: 628.26296

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • PSA: 41.68
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.